molecular formula C11H14F3O3P B8367237 Diethyl 3,4,5-trifluorobenzylphosphonate

Diethyl 3,4,5-trifluorobenzylphosphonate

Cat. No.: B8367237
M. Wt: 282.20 g/mol
InChI Key: TYAKHOMEIWVLEC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl 3,4,5-trifluorobenzylphosphonate is a useful research compound. Its molecular formula is C11H14F3O3P and its molecular weight is 282.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14F3O3P

Molecular Weight

282.20 g/mol

IUPAC Name

5-(diethoxyphosphorylmethyl)-1,2,3-trifluorobenzene

InChI

InChI=1S/C11H14F3O3P/c1-3-16-18(15,17-4-2)7-8-5-9(12)11(14)10(13)6-8/h5-6H,3-4,7H2,1-2H3

InChI Key

TYAKHOMEIWVLEC-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(CC1=CC(=C(C(=C1)F)F)F)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,4,5-trifluorobenzyl iodide (5.075 g, 22.55 mmol) was combined with triethylphosphite (11.6 mL, 67.7 mmol) and the mixture heated and stirred at 135° C. overnight. The mixture was put under hi-vacuum and heated to 70° C. for 12 hours. The final product was a clear oil (6.10 g, 96% yield). 1H NMR (400.14 MHz, CDCl3) δ 6.93 (m, 2H), 4.07 (quint, J=7.10 Hz, 4H), 3.06 (d, J=21.7 Hz, 2H), 1.28 (t, J=7.05 Hz, 6H). 13C{1H} NMR (100.62 MHz, CDCl3) δ 150.8 (dddd, J=249.7, 9.8, 3.8, 3.8 Hz, 2C), 138.74 (dtd, J=250.6, 15.2, 3.9 Hz), 128.2-127.9 (m), 113.9-113.6 (m, 2C), 62.30 (d, J=6.74 Hz, 2C), 32.93 (d, J=139.8 Hz), 16.20 (d, J=6.01 Hz, 2C). 31P{1H} NMR (202.45 MHz, CDCl3): δ 24.96. Analysis calculated (found) %: C 46.82 (46.72), H 5.00 (4.96). MS (FAB, m/z): 269 (M+, 100%). Exact mass calculated (found) for [M+H]+, m/z): 269.05544 (269.05616).
Name
3,4,5-trifluorobenzyl iodide
Quantity
5.075 g
Type
reactant
Reaction Step One
Quantity
11.6 mL
Type
reactant
Reaction Step Two

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